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Compound of Interest

Compound Name:
DL-Homocysteine thiolactone

hydrochloride

Cat. No.: B196195 Get Quote

Researchers and drug development professionals require immediate and precise safety

information when handling chemical compounds. This document provides essential guidance

for the safe handling and disposal of DL-Homocysteine thiolactone hydrochloride (CAS No.

6038-19-3), ensuring the protection of laboratory personnel and the integrity of experimental

work.

Immediate Safety and Hazard Information
DL-Homocysteine thiolactone hydrochloride is a white, odorless powder that can cause

skin and serious eye irritation.[1][2][3] Inhalation or ingestion may also lead to irritation of the

respiratory and digestive tracts.[2] The full toxicological properties of this substance have not

been completely investigated.[2] Therefore, it is crucial to handle this chemical with appropriate

caution in a well-ventilated area.[1][2][3]

Hazard Identification:
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Hazard Statement GHS Classification Precautionary Measures

H315: Causes skin irritation Skin Irritation (Category 2)

P264: Wash skin thoroughly

after handling.[3][4] P280:

Wear protective

gloves/protective clothing.[1][3]

[4] P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][3][4] P332+P313: If

skin irritation occurs: Get

medical advice/attention.[3][4]

H319: Causes serious eye

irritation
Eye Irritation (Category 2A)

P280: Wear eye

protection/face protection.[1][3]

[4] P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3][4]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[3][4]

May cause respiratory and

digestive tract irritation
Not formally classified

P261: Avoid breathing dust.[1]

Use only outdoors or in a well-

ventilated area.[1] P270: Do

not eat, drink or smoke when

using this product.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles with side-shields,

compliant with OSHA's 29 CFR 1910.133 or

European Standard EN166, are required.[1][2] A

face shield may be necessary for larger

quantities or when there is a significant risk of

splashing.

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.[1][2] Nitrile or other chemically

resistant gloves are recommended. Always

inspect gloves for integrity before use.

Skin and Body Protection

An impervious lab coat or protective clothing is

necessary to prevent skin contact.[1][2] Ensure

clothing is removed and washed before reuse if

it becomes contaminated.[2]

Respiratory Protection

A NIOSH-approved respirator is required when

working with the powder outside of a fume hood

or when dust is generated.[2][4] The respiratory

protection program must adhere to OSHA's 29

CFR 1910.134 and ANSI Z88.2 requirements or

European Standard EN 149.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety and experimental consistency.
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Workflow for Handling DL-Homocysteine Thiolactone Hydrochloride

Preparation

Handling

Cleanup & Storage

1. Designate Handling Area
(Fume Hood/Ventilated Space)

2. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

3. Assemble Materials
(Spatula, Weigh Paper, Containers)

4. Weigh Compound
(Minimize Dust Generation)

5. Dissolve in Solvent
(Purge with Inert Gas if Necessary)

6. Clean Work Area
(Decontaminate Surfaces)

7. Dispose of Waste
(Segregate Contaminated Materials)

8. Doff PPE
(Follow Proper Removal Sequence)

9. Wash Hands Thoroughly

10. Store Compound
(Cool, Dry, Well-Ventilated, Tightly Sealed)

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling of DL-Homocysteine thiolactone
hydrochloride.

Experimental Protocols:

Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Use anti-static weigh paper or a suitable container to prevent dispersal of the powder.

Handle the container with the chemical carefully to avoid generating dust.

Close the primary container tightly immediately after use.

Solution Preparation:

DL-Homocysteine thiolactone hydrochloride is soluble in organic solvents like DMSO

and dimethylformamide, and also in aqueous buffers.[5]

When dissolving, add the powder slowly to the solvent to prevent splashing.

If preparing a stock solution in an organic solvent, it is recommended to purge the solvent

with an inert gas.[5]

For aqueous solutions, direct dissolution in buffers like PBS (pH 7.2) is possible. It is

advised not to store aqueous solutions for more than one day.[5]

Emergency and Disposal Plan
Prompt and correct response to emergencies and proper disposal are critical components of

laboratory safety.

First Aid Measures:
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Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.[2][4]

Skin Contact

Remove contaminated clothing and shoes.[2]

Flush skin with plenty of soap and water for at

least 15 minutes.[1][2] If irritation develops, seek

medical attention.[4]

Inhalation

Move the individual to fresh air immediately.[1]

[2] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

[2] Seek medical attention.

Ingestion

Do NOT induce vomiting.[2] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Spill and Disposal Procedures:
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Spill Response and Disposal Workflow

Spill Response

Disposal

1. Evacuate and Secure Area

2. Don Appropriate PPE

3. Contain the Spill

4. Clean Up Spill
(Sweep solid, do not create dust)

5. Decontaminate the Area

6. Collect Waste
(Spilled material & cleaning supplies)

7. Label Waste Container
('Hazardous Waste')

8. Dispose via Certified Vendor
(Follow institutional and local regulations)

Click to download full resolution via product page
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Caption: A procedural diagram for responding to spills and disposing of DL-Homocysteine
thiolactone hydrochloride.

Spill Cleanup:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing the prescribed PPE, carefully sweep up the spilled solid material.[2][6] Avoid

actions that generate dust.

Place the collected material and any contaminated cleaning supplies into a suitable,

sealed container for disposal.[2][6]

Clean the spill area with a suitable decontaminating agent and wash thoroughly.

Waste Disposal:

All waste materials, including unused product and contaminated items (e.g., gloves, weigh

paper, cleaning materials), must be disposed of as hazardous waste.

Waste generators are required to determine if a discarded chemical is classified as a

hazardous waste and must consult federal, state, and local hazardous waste regulations

to ensure complete and accurate classification.[2][7]

Do not mix with other waste.[4] Keep chemicals in their original containers for disposal.[4]

Arrange for disposal through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-101404/DL-Homocysteine-thiolactone-hydrochloride-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/54848.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4aG04OHBub3U0aWhvcmFieDZ6dTZkcjI1NTljIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTQ2Nl82MDM4LTE5LTNfREwtSG9tb2N5c3RlaW5lX3RoaW9sYWN0b25lXyUyOGh5ZHJvY2hsb3JpZGUlMjkucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTQ2Nl82MDM4LTE5LTNfREwtSG9tb2N5c3RlaW5lX3RoaW9sYWN0b25lXyUyOGh5ZHJvY2hsb3JpZGUlMjkucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8cc9e7be850e89a4304cc9fb11a39ba23286dfaf/MetaSci_MSI31466_6038-19-3_DL-Homocysteine_thiolactone_(hydrochloride).pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/53530
https://cdn.caymanchem.com/cdn/insert/31466.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0907714&productDescription=DL-HOMOCYSTEINE+THIOLAC+99+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09077~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2021:01:38~~DL-Homocysteine%20thiolactone%20hydrochloride~~
https://www.benchchem.com/product/b196195#personal-protective-equipment-for-handling-dl-homocysteine-thiolactone-hydrochloride
https://www.benchchem.com/product/b196195#personal-protective-equipment-for-handling-dl-homocysteine-thiolactone-hydrochloride
https://www.benchchem.com/product/b196195#personal-protective-equipment-for-handling-dl-homocysteine-thiolactone-hydrochloride
https://www.benchchem.com/product/b196195#personal-protective-equipment-for-handling-dl-homocysteine-thiolactone-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

